N-(furan-2-ylmethyl)-2-(4-(3-phenyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide

• IUPAC Name: N-(furan-2-ylmethyl)-2-[4-(3-phenyl-1,2,4-oxadiazol-5-yl)phenoxy]acetamide
• InChI: InChI=1S/C21H17N3O4/c25-19(22-13-18-7-4-12-26-18)14-27-17-10-8-16(9-11-17)21-23-20(24-28-21)15-5-2-1-3-6-15/h1-12H,13-14H2,(H,22,25)
• InChI Key: USHJBFZFHAGIMN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NOC(=N2)C3=CC=C(C=C3)OCC(=O)NCC4=CC=CO4
• Molecular Formula: C21H17N3O4
• Molecular Weight: 375.4 g/mol

Description

N-(furan-2-ylmethyl)-2-(4-(3-phenyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide, also known as FPhOAA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. FPhOAA is a heterocyclic compound that has a furan ring, an oxadiazole ring, and a phenoxyacetamide moiety. The compound has been synthesized using various methods and has been found to exhibit promising biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N-(furan-2-ylmethyl)-2-(4-(3-phenyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide is not fully understood, but it is believed to act through various pathways. In anticancer studies, N-(furan-2-ylmethyl)-2-(4-(3-phenyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In anti-inflammatory studies, N-(furan-2-ylmethyl)-2-(4-(3-phenyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been found to inhibit the production of pro-inflammatory cytokines. In antidiabetic studies, N-(furan-2-ylmethyl)-2-(4-(3-phenyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been found to improve insulin sensitivity and reduce blood glucose levels.
Biochemical and Physiological Effects
N-(furan-2-ylmethyl)-2-(4-(3-phenyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been found to exhibit various biochemical and physiological effects. In anticancer studies, N-(furan-2-ylmethyl)-2-(4-(3-phenyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been found to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. In anti-inflammatory studies, N-(furan-2-ylmethyl)-2-(4-(3-phenyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been found to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6. In antidiabetic studies, N-(furan-2-ylmethyl)-2-(4-(3-phenyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been found to improve insulin sensitivity and reduce blood glucose levels in diabetic mice.

Advantages and Limitations for Lab Experiments

The advantages of using N-(furan-2-ylmethyl)-2-(4-(3-phenyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide in lab experiments include its ease of synthesis, its fluorescent properties, and its potential applications in various fields. The limitations of using N-(furan-2-ylmethyl)-2-(4-(3-phenyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide in lab experiments include its low solubility in water, its potential toxicity, and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of N-(furan-2-ylmethyl)-2-(4-(3-phenyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide. In medicinal chemistry, further studies are needed to fully understand its anticancer, anti-inflammatory, and antidiabetic activities. In material science, N-(furan-2-ylmethyl)-2-(4-(3-phenyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide can be used as a building block for the synthesis of new materials with potential applications in various fields. In analytical chemistry, N-(furan-2-ylmethyl)-2-(4-(3-phenyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide can be used as a fluorescent probe for the detection of various analytes. Overall, N-(furan-2-ylmethyl)-2-(4-(3-phenyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has the potential to be a valuable compound for various scientific applications.

Synthesis Methods

N-(furan-2-ylmethyl)-2-(4-(3-phenyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been synthesized using several methods, including the reaction of 2-chloro-N-(furan-2-ylmethyl)acetamide with 4-(3-phenyl-1,2,4-oxadiazol-5-yl)phenol in the presence of a base. Another method involves the reaction of 4-(3-phenyl-1,2,4-oxadiazol-5-yl)phenol with N-(furan-2-ylmethyl)chloroacetamide in the presence of a base. The yield of the compound varies depending on the method used, but it typically ranges from 40-80%.

Scientific Research Applications

N-(furan-2-ylmethyl)-2-(4-(3-phenyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been studied for its potential applications in various fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, N-(furan-2-ylmethyl)-2-(4-(3-phenyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been found to exhibit anticancer, anti-inflammatory, and antidiabetic activities. In material science, N-(furan-2-ylmethyl)-2-(4-(3-phenyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been used as a building block for the synthesis of new materials. In analytical chemistry, N-(furan-2-ylmethyl)-2-(4-(3-phenyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been used as a fluorescent probe for the detection of various analytes.